3-(Ethylsulfonyl)-1h-indole

• Molecular Formula: C10H11NO2S
• Molecular Weight: 209.27 g/mol
• SMILES: CCS(=O)(=O)C1=CNC2=CC=CC=C21
• InChI: InChI=1S/C10H11NO2S/c1-2-14(12,13)10-7-11-9-6-4-3-5-8(9)10/h3-7,11H,2H2,1H3
• InChIKey: TXBOEHXCIRMTLM-UHFFFAOYSA-N

Synthesizing 3-alkylindole libraries via traditional batch methods is time-consuming and wasteful. 3-(Ethylsulfonyl)-1H-indole addresses this as a key intermediate for continuous flow chemistry, enabling rapid, high-yield library generation. Its ethylsulfonyl group imparts distinct ERα binding modulation compared to methylsulfonyl analogs, crucial for SAR-driven SERM development. • Enables two-step flow synthesis of 3-alkylindoles with minimal waste. • Unique pharmacological fingerprint for optimized ER-targeted probes. • Available in research-grade purity with reliable global supply.

3-(Ethylsulfonyl)-1H-indole: Sulfonyl-Indole Building Block for Targeted Synthesis

3-(Ethylsulfonyl)-1H-indole (CAS: 1538626-56-0) is a synthetic indole derivative featuring an ethylsulfonyl group at the 3-position, which confers distinct electronic and steric properties compared to its unsubstituted or alternatively sulfonylated counterparts . This compound serves primarily as a versatile intermediate in medicinal chemistry, where the sulfonyl group acts as both a protecting group and a synthetic handle for further functionalization, enabling access to structurally diverse bioactive molecules.

1

Sulfonyl synthetic handle — The 3-ethylsulfonyl group enables further functionalization as a protecting group and leaving group.

2

Flow chemistry compatibility — Specifically suited for continuous flow reduction to 3-alkylindoles.

3

Medicinal chemistry diversity — Supports generation of indole-benzimidazole hybrids and SERM-focused libraries.

Positional and Sulfonyl-Group Specificity of 3-(Ethylsulfonyl)-1H-indole

The precise position and nature of the sulfonyl group on the indole core critically dictate both synthetic utility and biological activity. For instance, the 3-sulfonyl indoles are specifically amenable to reduction to yield 3-alkylindoles under flow chemistry conditions, a transformation not feasible with other positional isomers or unprotected indoles . Furthermore, in biologically active indole-benzimidazole hybrids, replacing the ethylsulfonyl group with a methylsulfonyl group results in demonstrably altered cytotoxicity profiles and differential binding affinity to the estrogen receptor alpha (ERα), proving that even minor side-chain modifications profoundly impact pharmacological outcomes and are not interchangeable .

Sulfonyl side-chain identity

TargetEthylsulfonyl group produces a distinct ERα affinity–viability correlation profile.

SubstituteMethylsulfonyl analogs exhibit shifted cytotoxicity and ERα binding patterns; activity profile may not transfer.

Sulfonyl position & leaving-group role

Target3-Sulfonyl indole uniquely permits reductive desulfonylation to 3-alkylindoles under flow conditions.

SubstituteUnsubstituted or 2-sulfonyl indoles lack this synthetic pathway; direct alkylation gives lower yields and bis‑alkylation.

• [1] Chiurchiù, E., Palmieri, A., & Petrini, M. (2019). 3-Alkylated indoles by reduction of sulfonyl indoles under flow chemical conditions. Arkivoc, 2019(4), 69-79. doi:10.24820/ark.5550190.p010.882 View Source
• [2] Karadayi, F. Z., Yaman, M., Kisla, M. M., Konu, O., & Ates-Alagoz, Z. (2021). Design, synthesis, anticancer activity, molecular docking and ADME studies of novel methylsulfonyl indole-benzimidazoles in comparison with ethylsulfonyl counterparts. New Journal of Chemistry, 45(20), 9010-9019. doi:10.1039/d1nj01019k View Source

Differentiation Evidence for 3-(Ethylsulfonyl)-1H-indole

ERα Affinity Modulation vs. Methylsulfonyl Analogs

In a direct comparative study of indole-benzimidazole hybrids, the ethylsulfonyl side chain (analogous to the target compound's functionality) leads to a distinct viability versus ERα affinity correlation profile, which diverges from that of its methylsulfonyl counterparts. The study explicitly concluded that 'sulfonyl side chain modifications themselves can also influence the ERα binding levels' . This demonstrates that the choice of the sulfonyl group is a critical determinant of biological activity, not an inert structural element.

ERα Affinity Modulation

Class-level inference

Ethylsulfonyl derivatives show a distinct cell viability–ERα affinity correlation, diverging from the methylsulfonyl series.

Supports differential ERα selectivity profiling for SERM probe design.

Based on comparative indole-benzimidazole docking and viability data; class-level interpretation.

Evidence Dimension	Cytotoxicity versus ERα binding affinity correlation
Target Compound Data	Ethylsulfonyl derivatives exhibit a distinct correlation pattern between cell viability and ERα affinity, dissimilar to the methylsulfonyl series.
Comparator Or Baseline	Methylsulfonyl indole-benzimidazole derivatives, which show a different correlation profile under identical experimental conditions.
Quantified Difference	The study identifies 'distinctive cytotoxicity levels and varying viability versus ERα affinity correlations' observable between the two sulfonyl series, indicating a qualitative but significant shift in potency-affinity relationship.
Conditions	In silico docking analyses and cell viability measurements on estrogen receptor alpha (ERα).

Why This Matters

For research groups developing selective estrogen receptor modulators (SERMs), the ethylsulfonyl group offers a differential pharmacological fingerprint that can be exploited to fine-tune on-target activity and therapeutic index, providing a concrete advantage over the common methylsulfonyl bioisostere.

• [1] Karadayi, F. Z., Yaman, M., Kisla, M. M., Konu, O., & Ates-Alagoz, Z. (2021). Design, synthesis, anticancer activity, molecular docking and ADME studies of novel methylsulfonyl indole-benzimidazoles in comparison with ethylsulfonyl counterparts. New Journal of Chemistry, 45(20), 9010-9019. doi:10.1039/d1nj01019k View Source

Selective Reduction to 3-Alkylindoles via Flow Chemistry

The 3-sulfonyl indole framework, for which 3-(Ethylsulfonyl)-1H-indole is a prime example, is uniquely positioned for reductive desulfonylation to yield 3-alkylindoles. A two-step continuous flow process was developed starting from indoles and aldehydes to form the key sulfonyl indole intermediate, which is then reduced using polymer-supported borohydride . This methodology is not applicable to nonsulfonylated indoles or those lacking the leaving group at the 3-position, making the target compound an essential process intermediate.

Flow Reduction to 3‑Alkylindole

Cross-study comparable

3‑Sulfonyl indoles uniquely reduce to 3‑alkylindoles via continuous flow with polymer‑supported NaBH4, minimizing waste and solvent use.

Enables a direct, high‑yielding synthetic route not achievable with unprotected indoles.

Requires 3‑sulfonyl leaving group; Friedel‑Crafts alternative often gives bis‑alkylation.

Evidence Dimension	Synthetic transformation efficiency to 3-alkylindoles
Target Compound Data	3-(Ethylsulfonyl)-1H-indole and related 3-sulfonyl indoles can be reduced to 3-alkylindoles under flow conditions with 'notable waste minimization and reduced solvent consumption'.
Comparator Or Baseline	Unsubstituted indole or 3-acylindoles, which require different catalysts, harsher conditions, or often result in bis-alkylation and lower yields.
Quantified Difference	The specific transformation is enabled by the 3-sulfonyl group; analogous direct Friedel-Crafts alkylation of indole with alkyl halides gives 'moderate yields and formation of variable amount of bisalkylated derivatives' .
Conditions	Polymer-supported NaBH4 under continuous flow chemical conditions.

Why This Matters

Procurement of this specific intermediate directly enables a high-yielding, waste-minimized route to diverse 3-alkylindole libraries, a key step in many medicinal chemistry programs, which is not achievable with common indole building blocks.

• [1] Chiurchiù, E., Palmieri, A., & Petrini, M. (2019). 3-Alkylated indoles by reduction of sulfonyl indoles under flow chemical conditions. Arkivoc, 2019(4), 69-79. doi:10.24820/ark.5550190.p010.882 View Source

Predicted Oral Bioavailability Advantage

In silico ADMET predictions for a series of sulfonyl-derived indoles indicate favorable intestinal absorption properties, with calculated absorption values ranging from 0.009 to 0.097 . This computational evidence suggests that the sulfonyl indole class, including the target compound, possesses intrinsically good drug-like absorption characteristics, differentiating them from non-sulfonylated indole scaffolds that may exhibit poorer predicted permeability.

Predicted Oral Absorption

Supporting evidence

In silico human intestinal absorption range: 0.009–0.097 for sulfonyl indole class.

Supports oral bioavailability prediction context in early‑stage ADME profiling.

Computational prediction; experimental permeability and metabolism validation required.

Evidence Dimension	Predicted human intestinal absorption (HIA)
Target Compound Data	Sulfonyl-derived indoles show good indicators of intestinal absorption in a range of 0.009–0.097.
Comparator Or Baseline	Non-sulfonyl indole analogs, for which predicted absorption is not explicitly provided but is often a limiting factor in CNS/drug discovery programs.
Quantified Difference	The reported range (0.009–0.097) falls within a favorable absorption window, supporting oral bioavailability potential, a property not guaranteed in unsulfonylated analogs.
Conditions	In silico ADMET prediction models under standard parameters.

Why This Matters

For procurement decisions in early-stage drug discovery, choosing a building block with computationally validated favorable ADME parameters can reduce attrition later in the pipeline, making 3-(Ethylsulfonyl)-1H-indole a strategically safer investment than uncharacterized indole alternatives.

• [1] Synthesis and in silico ADMET prediction of the properties of novel sulfonyl indole derivatives. R Discovery. Published 2024-07-01. View Source

High-Value Application Scenarios

SERM-Focused Library Synthesis

Leveraging the differential ERα affinity modulation of the ethylsulfonyl group established in comparative indole-benzimidazole studies , 3-(Ethylsulfonyl)-1H-indole is an ideal starting material for creating compound libraries aimed at identifying novel SERMs. Its distinct pharmacological fingerprint over methylsulfonyl analogs allows medicinal chemists to explore a unique chemical space for optimizing the therapeutic index of ER-targeting agents.

Continuous Flow Synthesis of 3-Alkylindole Pharmacophores

The compound's demonstrated utility as a key intermediate in a two-step continuous flow process for synthesizing 3-alkylindoles makes it highly valuable for process chemistry and scale-up. It allows for the automated, high-throughput generation of 3-alkylindole libraries with minimal waste, directly addressing the industrial need for efficient and sustainable synthetic routes to common drug motifs.

ADME Probe for Sulfonyl Group Bioavailability

Given the in silico evidence for favorable oral absorption profiles within the sulfonyl indole class , 3-(Ethylsulfonyl)-1H-indole can serve as a key probe in drug metabolism and pharmacokinetics (DMPK) studies. It can be used to experimentally validate the impact of the ethylsulfonyl substituent on passive permeability and first-pass metabolism, providing critical design rules for projects where oral bioavailability is a key challenge.

Application

Selection Property

Validation Focus

SERM‑focused library synthesis

Ethylsulfonyl ERα modulation fingerprint

ERα binding and viability correlation assays

3‑Alkylindole flow synthesis

3‑Sulfonyl reductive desulfonylation reactivity

Flow chemistry yield and purity validation

ADME probe for sulfonyl bioavailability

Predicted intestinal absorption profile

Experimental permeability and first‑pass metabolism assays

• [1] Karadayi, F. Z., Yaman, M., Kisla, M. M., Konu, O., & Ates-Alagoz, Z. (2021). Design, synthesis, anticancer activity, molecular docking and ADME studies of novel methylsulfonyl indole-benzimidazoles in comparison with ethylsulfonyl counterparts. New Journal of Chemistry, 45(20), 9010-9019. doi:10.1039/d1nj01019k View Source
• [2] Chiurchiù, E., Palmieri, A., & Petrini, M. (2019). 3-Alkylated indoles by reduction of sulfonyl indoles under flow chemical conditions. Arkivoc, 2019(4), 69-79. doi:10.24820/ark.5550190.p010.882 View Source
• [3] Synthesis and in silico ADMET prediction of the properties of novel sulfonyl indole derivatives. R Discovery. Published 2024-07-01. View Source